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Introduction
Platelets play a pivotal role in hemostasis and thrombosis. Upon vascular injury, platelets are

activated by various agonists, leading to a cascade of events including shape change, granule

release, and aggregation, ultimately forming a hemostatic plug.[1][2][3] One of the key players

in platelet activation is adenosine diphosphate (ADP), which exerts its effects through two G

protein-coupled receptors on the platelet surface: P2Y1 and P2Y12.[4][5][6] The P2Y1 receptor,

coupled to Gq, is primarily responsible for mediating platelet shape change and initial, transient

aggregation through the mobilization of intracellular calcium.[5][6]

NF864 is identified as a P2Y1 receptor antagonist, making it a valuable tool for investigating

the specific role of the P2Y1 receptor in platelet function and for the development of novel

antiplatelet therapies.[4] These application notes provide a detailed protocol for utilizing NF864
in platelet aggregation assays to characterize its inhibitory effects on ADP-induced platelet

activation.

Mechanism of Action: P2Y1 Receptor Antagonism
ADP-mediated platelet activation is a crucial pathway in thrombus formation. The binding of

ADP to the P2Y1 receptor initiates a signaling cascade that is essential for the initial stages of

platelet aggregation. NF864, as a competitive antagonist, is expected to block the binding of

ADP to the P2Y1 receptor, thereby inhibiting downstream signaling events.
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Sample Preparation

Aggregation Assay

Data Analysis

1. Blood Collection
(3.2% Sodium Citrate)

2. Centrifugation (Low Speed)
200 x g for 8-10 min

3. PRP Isolation4. Centrifugation (High Speed)
2500 x g for 10-15 min

6. Set Baseline
(PRP = 0%, PPP = 100% Aggregation)

5. PPP Isolation

7. Pre-incubation
PRP + NF864 (or vehicle) at 37°C

8. Add Agonist (ADP)

9. Record Aggregation
(Light Transmission)

10. Determine Max Aggregation (%)

11. Calculate IC50 of NF864

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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